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Compound of Interest

Compound Name: Suproclone

CAS No.: 77590-92-2

Cat. No.: B13764577

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the laboratory synthesis of

Suproclone, a sedative and anxiolytic agent from the cyclopyrrolone family. The document

includes detailed experimental protocols for a plausible multi-step synthesis, a summary of

quantitative data, and visualizations of the synthetic workflow and its mechanism of action.

Introduction

Suproclone, with the IUPAC name [6-(7-chloro-1,8-naphthyridin-2-yl)-5-oxo-3,7-dihydro-2H-

[1]dithiino[2,3-c]pyrrol-7-yl] 4-propanoylpiperazine-1-carboxylate, is a derivative of the

cyclopyrrolone class of drugs. Like other members of this family, such as zopiclone and

suriclone, its pharmacological effects are believed to be mediated through modulation of the γ-

aminobutyric acid type A (GABA-A) receptor[1][2][3][4]. While specific details on the synthesis

of Suproclone are not extensively published, a plausible synthetic route can be devised based

on patent literature and established organic chemistry principles. This document outlines a

potential six-step synthesis, providing detailed protocols for each reaction.
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Overall Synthetic Scheme

The proposed synthesis of Suproclone is a multi-step process commencing with the

condensation of 2,3-Dihydro-1,4-dithiino[2,3-c]furan-5,7-dione and 7-Chloro-1,8-naphthyridin-2-

amine. This is followed by reduction, activation of a hydroxyl group, nucleophilic substitution

with a piperazine derivative, and a final acylation step.

Data Presentation

The following table summarizes the key intermediates and the final product in the proposed

synthesis of Suproclone, along with their molecular weights and anticipated yields based on

analogous reactions described in the literature.
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Step
Intermediate/P
roduct Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Theoretical
Yield (%)

1

6-(7-chloro-1,8-

naphthyridin-2-

yl)-2,3-dihydro-

5H-

[1]dithiino[2,3-

c]pyrrol-5,7(6H)-

dione

C₁₄H₇ClN₄O₂S₂ 378.81 85

2

6-(7-chloro-1,8-

naphthyridin-2-

yl)-2,3,5,6-

tetrahydro-7H-

[1]dithiino[2,3-

c]pyrrol-7-ol

C₁₄H₁₁ClN₄OS₂ 366.85 80

3

[6-(7-chloro-1,8-

naphthyridin-2-

yl)-5-oxo-2,3,6,7-

tetrahydro-5H-

[1]dithiino[2,3-

c]pyrrol-7-yl]

phenyl carbonate

C₂₁H₁₅ClN₄O₄S₂ 502.95 90

4

1-{[6-(7-chloro-

1,8-naphthyridin-

2-yl)-5-oxo-

2,3,6,7-

tetrahydro-5H-

[1]dithiino[2,3-

c]pyrrol-7-

yl]carbonyl}piper

azine

C₁₉H₁₉ClN₆O₂S₂ 478.98 75

5 Suproclone C₂₂H₂₂ClN₅O₄S₂ 520.02 80
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Experimental Protocols

Step 1: Synthesis of 6-(7-chloro-1,8-naphthyridin-2-yl)-2,3-dihydro-5H-[1]dithiino[2,3-c]pyrrol-

5,7(6H)-dione

This step involves the condensation of an anhydride with an amine to form an imide.

Materials:

2,3-Dihydro-1,4-dithiino[2,3-c]furan-5,7-dione (1.0 equiv)[5][6]

7-Chloro-1,8-naphthyridin-2-amine (1.0 equiv)

Glacial Acetic Acid (solvent)

Procedure:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,3-

Dihydro-1,4-dithiino[2,3-c]furan-5,7-dione and 7-Chloro-1,8-naphthyridin-2-amine.

Add glacial acetic acid to the flask to give a concentration of approximately 0.5 M.

Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into ice-water with stirring.

Collect the resulting precipitate by vacuum filtration.

Wash the solid with cold water and then with a small amount of cold ethanol.

Dry the product under vacuum to yield the desired imide.

Step 2: Synthesis of 6-(7-chloro-1,8-naphthyridin-2-yl)-2,3,5,6-tetrahydro-7H-[1]dithiino[2,3-

c]pyrrol-7-ol
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This step involves the selective reduction of one of the imide carbonyl groups to a hydroxyl

group.

Materials:

6-(7-chloro-1,8-naphthyridin-2-yl)-2,3-dihydro-5H-[1]dithiino[2,3-c]pyrrol-5,7(6H)-dione (1.0

equiv)

Potassium borohydride (KBH₄) (2.0 equiv)[7][8]

Methanol (solvent)

Procedure:

Suspend the imide from Step 1 in methanol in a round-bottom flask at 0 °C (ice bath).

Slowly add potassium borohydride to the suspension in portions, maintaining the

temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-16 hours.

Monitor the reaction by TLC.

Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

Remove the methanol under reduced pressure.

Extract the aqueous residue with dichloromethane (3 x volumes).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.

Step 3: Synthesis of [6-(7-chloro-1,8-naphthyridin-2-yl)-5-oxo-2,3,6,7-tetrahydro-5H-

[1]dithiino[2,3-c]pyrrol-7-yl] phenyl carbonate
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This step involves the activation of the newly formed hydroxyl group as a phenyl carbonate, a

good leaving group for the subsequent nucleophilic substitution.

Materials:

6-(7-chloro-1,8-naphthyridin-2-yl)-2,3,5,6-tetrahydro-7H-[1]dithiino[2,3-c]pyrrol-7-ol (1.0

equiv)

Phenyl chloroformate (1.2 equiv)[9][10]

Pyridine (2.0 equiv, as base and solvent)

Dichloromethane (co-solvent, if necessary)

Procedure:

Dissolve the alcohol from Step 2 in pyridine in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon) and cool to 0 °C.

Add phenyl chloroformate dropwise to the solution, maintaining the temperature at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Monitor the reaction by TLC.

Once the reaction is complete, dilute the mixture with dichloromethane and wash with a

cold, dilute aqueous solution of hydrochloric acid to remove excess pyridine.

Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be used in the next step without further purification or can be

purified by column chromatography if necessary.
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Step 4: Synthesis of 1-{[6-(7-chloro-1,8-naphthyridin-2-yl)-5-oxo-2,3,6,7-tetrahydro-5H-

[1]dithiino[2,3-c]pyrrol-7-yl]carbonyl}piperazine

This step involves the nucleophilic substitution of the activated alcohol with piperazine.

Materials:

[6-(7-chloro-1,8-naphthyridin-2-yl)-5-oxo-2,3,6,7-tetrahydro-5H-[1]dithiino[2,3-c]pyrrol-7-yl]

phenyl carbonate (1.0 equiv)

Piperazine (5.0 equiv, large excess to favor mono-substitution)

Acetonitrile or Dichloromethane (solvent)

Procedure:

Dissolve the phenyl carbonate from Step 3 in the chosen solvent in a round-bottom flask.

In a separate flask, dissolve a large excess of piperazine in the same solvent.

Add the solution of the phenyl carbonate dropwise to the piperazine solution at room

temperature with vigorous stirring.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction by TLC.

Upon completion, remove the solvent under reduced pressure.

Partition the residue between dichloromethane and water.

Separate the organic layer and wash it with water to remove excess piperazine and any

salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography.
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Step 5: Synthesis of Suproclone

This is the final step, involving the acylation of the secondary amine of the piperazine moiety.

Materials:

1-{[6-(7-chloro-1,8-naphthyridin-2-yl)-5-oxo-2,3,6,7-tetrahydro-5H-[1]dithiino[2,3-c]pyrrol-7-

yl]carbonyl}piperazine (1.0 equiv)

Propionyl chloride (1.1 equiv)

Triethylamine (1.2 equiv, as a non-nucleophilic base)

Dichloromethane (anhydrous, solvent)

Procedure:

Dissolve the piperazine derivative from Step 4 in anhydrous dichloromethane in a round-

bottom flask under an inert atmosphere and cool to 0 °C.

Add triethylamine to the solution.

Add propionyl chloride dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Monitor the reaction by TLC.

Once the reaction is complete, wash the reaction mixture with saturated aqueous sodium

bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization or column chromatography to obtain

Suproclone.
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Suproclone Synthesis Workflow

2,3-Dihydro-1,4-dithiino[2,3-c]furan-5,7-dione

Step 1: Condensation

7-Chloro-1,8-naphthyridin-2-amine

Imide Intermediate

Step 2: Reduction

Alcohol Intermediate

Step 3: Activation

Activated Intermediate
(Phenyl Carbonate)

Step 4: Nucleophilic Substitution

Piperazine Intermediate

Step 5: Acylation

Suproclone

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Suproclone.
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Suproclone Mechanism of Action

Suproclone

GABA-A Receptor
(Benzodiazepine Site)

Allosteric Modulation

Chloride Ion Channel

Opens

GABA

Binds

Increased Cl- Influx

Increased Neuronal Inhibition
(Sedative/Anxiolytic Effects)

Click to download full resolution via product page

Caption: Signaling pathway of Suproclone at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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